Cas no 1807882-51-4 (2-(3-Bromophenyl)ethene-1-sulfonyl chloride)

• Product Name: 2-(3-Bromophenyl)ethene-1-sulfonyl chloride
• CAS No: 1807882-51-4
• MF: C₈H₆BrClO₂S
• MW: 281.554039478302
• CID: 5719270
• PubChem ID: 20580913
• Update Time: 2025-06-27

2-(3-Bromophenyl)ethene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)ethene-1-sulfonyl chloride

• Inchi： 1S/C8H6BrClO2S/c9-8-3-1-2-7(6-8)4-5-13(10,11)12/h1-6H/b5-4+
• InChI Key： UHHJKZNXIYSLNZ-SNAWJCMRSA-N
• SMILES： BrC1=CC=CC(/C=C/S(=O)(=O)Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(3-Bromophenyl)ethene-1-sulfonyl chloride

2-(3-Bromophenyl)ethene-1-sulfonyl chloride: A Comprehensive Overview

2-(3-Bromophenyl)ethene-1-sulfonyl chloride (CAS No. 1807882-51-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a brominated aromatic ring, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The molecular structure of 2-(3-Bromophenyl)ethene-1-sulfonyl chloride consists of a sulfonyl chloride group (-SO₂Cl) attached to an ethene chain, which is further connected to a 3-bromophenyl ring. This arrangement imparts the compound with distinct chemical properties, including high reactivity due to the electrophilic nature of the sulfonyl chloride group and the electron-withdrawing effects of the bromine substituent on the aromatic ring. The compound's reactivity makes it an ideal precursor for the synthesis of sulfonamides, sulfonates, and other sulfur-containing functional groups.

Recent advancements in synthetic chemistry have highlighted the potential of 2-(3-Bromophenyl)ethene-1-sulfonyl chloride as a key building block in the construction of complex molecular architectures. For instance, researchers have employed this compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. Its ability to undergo nucleophilic substitution reactions with amines, alcohols, and other nucleophiles has been exploited to synthesize bioactive sulfonamides and sulfonate esters with promising pharmacological profiles.

In addition to its role in drug discovery, 2-(3-Bromophenyl)ethene-1-sulfonyl chloride has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. The compound's reactivity allows for the incorporation of functional groups into polymer backbones, enabling the development of materials with tailored properties such as improved mechanical strength, thermal stability, and biocompatibility.

From an analytical standpoint, 2-(3-Bromophenyl)ethene-1-sulfonyl chloride has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure, reactivity, and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity trends, aiding in the design of more efficient synthetic routes.

One of the most exciting developments involving 2-(3-Bromophenyl)ethene-1-sulfonyl chloride is its use in click chemistry reactions. The compound's ability to participate in efficient and selective reactions under mild conditions has made it a valuable tool for constructing complex molecules with high precision. This has significant implications for drug discovery and materials synthesis, where rapid and scalable methods are highly desirable.

In conclusion, 2-(3-Bromophenyl)ethene-1-sulfonyl chloride (CAS No. 1807882-51-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic and analytical techniques, continue to expand its utility in the development of innovative solutions for pressing scientific challenges.